Cas no 16214-14-5 (Benzene, 4-(chloromethyl)-1-methoxy-2-(1-methylethyl)-)

• Product Name: Benzene, 4-(chloromethyl)-1-methoxy-2-(1-methylethyl)-
• CAS No: 16214-14-5
• MF: C₁₁H₁₅ClO
• MW: 198.689202547073
• CID: 1342239
• PubChem ID: 20467873
• Update Time: 2025-04-20

Benzene, 4-(chloromethyl)-1-methoxy-2-(1-methylethyl)- Chemical and Physical Properties

Names and Identifiers

• Benzene, 4-(chloromethyl)-1-methoxy-2-(1-methylethyl)-
• 4-(chloromethyl)-1-methoxy-2-propan-2-ylbenzene
• GS2782
• 4-(Chloromethyl)-1-methoxy-2-(propan-2-yl)benzene
• 4-(CHLOROMETHYL)-2-ISOPROPYL-1-METHOXYBENZENE
• 16214-14-5
• DTXSID40607552
• SCHEMBL11082043
• 3-isopropyl-4-methoxybenzyl chloride
• SZDNVAYLSFZKJM-UHFFFAOYSA-N

• Inchi： 1S/C11H15ClO/c1-8(2)10-6-9(7-12)4-5-11(10)13-3/h4-6,8H,7H2,1-3H3
• InChI Key： SZDNVAYLSFZKJM-UHFFFAOYSA-N
• SMILES： ClCC1C=CC(=C(C=1)C(C)C)OC

Computed Properties

• Exact Mass: 198.08125
• Monoisotopic Mass: 198.0811428g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 147
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 9.2Ų

Experimental Properties

• PSA: 9.23

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Cumenes